molecular formula C29H23F2N3O3S B10883533 (2E)-2-[4-(difluoromethoxy)benzylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

(2E)-2-[4-(difluoromethoxy)benzylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

Cat. No.: B10883533
M. Wt: 531.6 g/mol
InChI Key: LTQYCTWOUGLQCW-XQNSMLJCSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

  • This compound is a complex heterocyclic molecule with a thiazolo-pyrimidine core. Its chemical structure consists of several functional groups, including a benzylidene moiety, a difluoromethoxy group, and a carboxamide.
  • The compound’s IUPAC name is (2E)-2-[4-(difluoromethoxy)benzylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide .
  • It exhibits interesting pharmacological properties due to its unique structure.
  • Properties

    Molecular Formula

    C29H23F2N3O3S

    Molecular Weight

    531.6 g/mol

    IUPAC Name

    (2E)-2-[[4-(difluoromethoxy)phenyl]methylidene]-7-methyl-N-(2-methylphenyl)-3-oxo-5-phenyl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

    InChI

    InChI=1S/C29H23F2N3O3S/c1-17-8-6-7-11-22(17)33-26(35)24-18(2)32-29-34(25(24)20-9-4-3-5-10-20)27(36)23(38-29)16-19-12-14-21(15-13-19)37-28(30)31/h3-16,25,28H,1-2H3,(H,33,35)/b23-16+

    InChI Key

    LTQYCTWOUGLQCW-XQNSMLJCSA-N

    Isomeric SMILES

    CC1=CC=CC=C1NC(=O)C2=C(N=C3N(C2C4=CC=CC=C4)C(=O)/C(=C\C5=CC=C(C=C5)OC(F)F)/S3)C

    Canonical SMILES

    CC1=CC=CC=C1NC(=O)C2=C(N=C3N(C2C4=CC=CC=C4)C(=O)C(=CC5=CC=C(C=C5)OC(F)F)S3)C

    Origin of Product

    United States

    Preparation Methods

      Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of appropriate starting materials, such as 2-aminothiazole, 2-methylbenzaldehyde, and 4-(difluoromethoxy)benzaldehyde.

      Reaction Conditions: The reaction typically occurs under reflux conditions using suitable solvents (e.g., ethanol or acetonitrile) and acid catalysts (e.g., sulfuric acid).

      Industrial Production: While industrial-scale production details are proprietary, laboratories can synthesize this compound using scalable methods.

  • Chemical Reactions Analysis

      Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

      Common Reagents and Conditions:

      Major Products: The specific products depend on the reaction conditions and substituents. For example, reduction yields the corresponding alcohol, while substitution may lead to various derivatives.

  • Scientific Research Applications

      Biology and Medicine: Investigations focus on its biological activity, potential as a drug candidate, and interactions with cellular targets.

      Industry: The compound may find applications in materials science or as a starting point for designing new molecules.

  • Mechanism of Action

    • The compound’s mechanism of action likely involves interactions with specific protein targets or cellular pathways. Further research is needed to elucidate this fully.
  • Comparison with Similar Compounds

      Uniqueness: Its thiazolo-pyrimidine scaffold sets it apart from other compounds.

      Similar Compounds: Some related compounds include thiazolo-pyrimidine derivatives with different substituents or variations in the benzylidene group.

    Remember that this compound’s detailed properties and applications may vary based on ongoing research

    Disclaimer and Information on In-Vitro Research Products

    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.